methyl 5H-dibenzo[b,f]azepine-5-carboxylate

• IUPAC Name: methyl benzo[b][1]benzazepine-11-carboxylate
• InChI: InChI=1S/C16H13NO2/c1-19-16(18)17-14-8-4-2-6-12(14)10-11-13-7-3-5-9-15(13)17/h2-11H,1H3
• InChI Key: LYPJVUYYJLQGMG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C2=CC=CC=C2C=CC3=CC=CC=C31
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• Solubility: >37.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 5H-dibenzo[b,f]azepine-5-carboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains two benzene rings and a seven-membered ring with two nitrogen atoms.

Mechanism of Action

The mechanism of action of methyl 5H-dibenzo[b,f]azepine-5-carboxylate is not fully understood. However, it has been shown to interact with DNA and may have potential as an anti-cancer agent. It has also been shown to have potential as a photosensitizer for photodynamic therapy.
Biochemical and Physiological Effects:
Methyl 5H-dibenzo[b,f]azepine-5-carboxylate has been shown to have low toxicity and is relatively stable under physiological conditions. It has been shown to have potential as a therapeutic agent for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5H-dibenzo[b,f]azepine-5-carboxylate in lab experiments is its high purity and stability. It is also relatively easy to synthesize and has a wide range of potential applications. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on methyl 5H-dibenzo[b,f]azepine-5-carboxylate. One area of research could focus on its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of research could focus on its potential use in the development of new materials for organic electronics and solar cells. Additionally, further studies could be conducted to better understand its mechanism of action and potential applications in other scientific fields.
In conclusion, methyl 5H-dibenzo[b,f]azepine-5-carboxylate is a heterocyclic compound that has been extensively studied for its potential use in scientific research. Its synthesis method has been optimized to yield a high purity product with good yields. It has been shown to have potential as a fluorescent probe, anti-cancer agent, and photosensitizer for photodynamic therapy. Its low toxicity and stability make it an attractive compound for lab experiments. However, further research is needed to fully understand its mechanism of action and potential applications in other scientific fields.

Synthesis Methods

The synthesis of methyl 5H-dibenzo[b,f]azepine-5-carboxylate involves the reaction of 2-aminobiphenyl and phthalic anhydride in the presence of a catalyst. The resulting product is then treated with methyl iodide to obtain the final compound. This synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Methyl 5H-dibenzo[b,f]azepine-5-carboxylate has been used in various scientific research applications. It has been shown to have potential as a fluorescent probe for the detection of DNA damage. It has also been used in the development of new materials for organic electronics and has been studied for its potential use in solar cells.